Cas no 1261759-08-3 (4-bromo-1-isocyanato-2-nitrobenzene)

• Product Name: 4-bromo-1-isocyanato-2-nitrobenzene
• CAS No: 1261759-08-3
• MF: C₇H₃BrN₂O₃
• MW: 243.014320611954
• CID: 6575680
• PubChem ID: 115044887
• Update Time: 2025-07-19

4-bromo-1-isocyanato-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-isocyanato-2-nitrobenzene
• Benzene, 4-bromo-1-isocyanato-2-nitro-

• Inchi： 1S/C7H3BrN2O3/c8-5-1-2-6(9-4-11)7(3-5)10(12)13/h1-3H
• InChI Key： SDOVGAGCDSGRLK-UHFFFAOYSA-N
• SMILES： C1(N=C=O)=CC=C(Br)C=C1[N+]([O-])=O

Experimental Properties

• Density: 1.77±0.1 g/cm3(Predicted)
• Boiling Point: 319.9±27.0 °C(Predicted)

Additional information on 4-bromo-1-isocyanato-2-nitrobenzene

Comprehensive Analysis of 4-Bromo-1-Isocyanato-2-Nitrobenzene (CAS No. 1261759-08-3): Properties, Applications, and Industry Trends

4-Bromo-1-isocyanato-2-nitrobenzene (CAS No. 1261759-08-3) is a specialized aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a nitro group, bromine substituent, and a highly reactive isocyanate functional group, making it a versatile intermediate for synthesizing complex molecules. Recent studies highlight its role in developing crop protection agents and biologically active compounds, aligning with the growing demand for sustainable agriculture solutions.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 4-bromo-1-isocyanato-2-nitrobenzene to minimize environmental impact. This aligns with global trends like carbon footprint reduction and circular economy practices in chemical manufacturing. The compound’s electron-withdrawing groups (nitro and bromo) enhance its reactivity in nucleophilic substitution reactions, a property leveraged in designing high-performance materials for electronics and coatings.

The pharmaceutical industry values CAS 1261759-08-3 for constructing heterocyclic scaffolds found in drug candidates targeting metabolic disorders. Its isocyanate moiety enables efficient urea and carbamate formation, critical for medicinal chemistry. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing this compound, addressing quality control challenges discussed in recent FDA guidance on impurity profiling.

From a commercial perspective, suppliers of 4-bromo-1-isocyanato-2-nitrobenzene emphasize batch-to-batch consistency and regulatory compliance, responding to stricter REACH and GMP standards. The compound’s stability under inert atmospheres and sensitivity to moisture require specialized storage protocols—a frequent topic in chemical logistics forums. Innovations in cryogenic grinding have improved its handling safety during formulation processes.

Emerging applications include photoactive materials for organic photovoltaics, where the compound’s nitro-aromatic backbone contributes to light absorption properties. This intersects with the booming renewable energy sector, where researchers seek alternatives to silicon-based solar cells. Computational chemistry studies using DFT calculations predict its potential in designing non-linear optical materials, a hot topic in materials science publications.

Quality benchmarks for 1261759-08-3 now include residual solvent analysis via GC-headspace methods, reflecting industry shifts toward green solvents. The compound’s crystallinity and melting point (typically 98–102°C) are critical parameters for process scale-up engineers. Recent patent filings describe novel purification techniques involving supercritical fluid extraction to achieve >99.5% purity.

Academic interest in 4-bromo-1-isocyanato-2-nitrobenzene spans mechanistic studies of its cycloaddition reactions, with implications for click chemistry applications. Its role in synthesizing benzoxazole derivatives—key structures in fluorescent probes—connects to advancements in bioimaging technologies. Safety assessments focus on personal protective equipment (PPE) requirements during lab-scale use, a recurring theme in chemical safety webinars.

Market analysts note steady demand growth for CAS 1261759-08-3 in Asia-Pacific regions, driven by contract research organizations (CROs) servicing global pharmaceutical R&D. The compound’s cost-performance ratio compared to alternative intermediates makes it attractive for generic drug development. Sustainable packaging innovations, such as argon-blanketed containers, address stability concerns during international shipping.

Future directions include exploring continuous flow chemistry approaches for synthesizing 4-bromo-1-isocyanato-2-nitrobenzene, reducing waste generation. Its potential in metal-organic frameworks (MOFs) design is another frontier, particularly for gas storage applications. These developments position the compound at the intersection of molecular engineering and industrial biotechnology—two fields dominating current science policy discussions.